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Cat. No.: B161899 Get Quote

Application Notes:
Bis(dicyclohexylphosphino)methane (dcpm)
1. Introduction

Bis(dicyclohexylphosphino)methane, commonly abbreviated as dcpm, is a solid, air-stable

organophosphorus compound widely utilized as a bidentate phosphine ligand in inorganic and

organometallic chemistry.[1] Its chemical structure features two dicyclohexylphosphine groups

linked by a methylene bridge, with the formula (C₆H₁₁)₂PCH₂P(C₆H₁₁)₂.[1] The bulky and

electron-rich cyclohexyl substituents on the phosphorus atoms create a sterically demanding

and highly effective coordination environment. This unique combination of steric bulk and

electronic properties allows dcpm to form stable chelate complexes with a variety of transition

metals, enhancing the stability and reactivity of the resulting catalysts.

The primary application of dcpm is as a ligand in transition metal-catalyzed reactions, which are

fundamental to the synthesis of complex molecules in pharmaceuticals, fine chemicals, and

materials science. It is particularly effective in palladium- and ruthenium-catalyzed processes.

[1]

Key Properties:

CAS Number: 137349-65-6[1]
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Molecular Formula: C₂₅H₄₆P₂[2]

Molecular Weight: 408.58 g/mol [1]

Appearance: White crystalline solid

Melting Point: 95-102 °C[1]

2. Applications in Homogeneous Catalysis

The dcpm ligand is instrumental in a wide array of catalytic transformations due to its ability to

promote key steps in catalytic cycles, such as oxidative addition and reductive elimination.[3][4]

Its bidentate nature forms a rigid four-membered ring upon chelation with a metal center,

influencing the geometry and reactivity of the catalytic species.

Diagram 1: Chelation of a Metal Center by dcpm The diagram below illustrates the bidentate

coordination of the dcpm ligand to a generic metal center (M), forming a stable four-membered

chelate ring.
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Chelation of Metal (M) by dcpm Ligand
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1. Catalyst Preparation
(In Situ)

2. Reagent Addition
(Ar-X, Nu-M, Base)

 Add to flask

3. Reaction
(Heating/Stirring)

 Set conditions

4. Work-up
(Quenching, Extraction)

 After completion

5. Purification
(Chromatography)

 Isolate crude

6. Analysis
(NMR, GC-MS)

 Isolate pure
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Simplified Pd(0)/Pd(II) Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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